![molecular formula C21H29N5O B5849088 1-(4-pentylphenyl)ethanone [6-(4-morpholinyl)-4-pyrimidinyl]hydrazone](/img/structure/B5849088.png)
1-(4-pentylphenyl)ethanone [6-(4-morpholinyl)-4-pyrimidinyl]hydrazone
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Overview
Description
1-(4-pentylphenyl)ethanone [6-(4-morpholinyl)-4-pyrimidinyl]hydrazone, also known as PEPH, is a novel compound with potential applications in scientific research. It is a hydrazone derivative of pyrimidinyl and phenyl-ethanone, which has been synthesized using a variety of methods.
Mechanism of Action
The mechanism of action of 1-(4-pentylphenyl)ethanone [6-(4-morpholinyl)-4-pyrimidinyl]hydrazone is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. This compound has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival. This compound has also been shown to inhibit the activity of the transcription factor NF-κB, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, as well as to have anti-inflammatory and neuroprotective effects. This compound has also been shown to inhibit the activity of the protein kinase CK2 and the transcription factor NF-κB, which are involved in cell proliferation, survival, and inflammation.
Advantages and Limitations for Lab Experiments
1-(4-pentylphenyl)ethanone [6-(4-morpholinyl)-4-pyrimidinyl]hydrazone has several advantages for use in lab experiments. It is a novel compound with potential applications in cancer research, neurodegenerative diseases, and inflammation. It is relatively easy to synthesize and has been shown to have low toxicity in vitro and in vivo. However, there are also some limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and further research is needed to determine its efficacy and potential side effects.
Future Directions
There are several future directions for research on 1-(4-pentylphenyl)ethanone [6-(4-morpholinyl)-4-pyrimidinyl]hydrazone. One direction is to further investigate its mechanism of action and determine its efficacy in vivo. Another direction is to explore its potential as a therapeutic agent for the treatment of cancer, neurodegenerative diseases, and inflammation. Additionally, further research is needed to determine the potential side effects of this compound and its safety for use in humans.
Conclusion:
In conclusion, this compound is a novel compound with potential applications in scientific research, particularly in the field of cancer research. It has been synthesized using various methods and has been shown to have anti-cancer, anti-inflammatory, and neuroprotective effects. Further research is needed to determine its mechanism of action, efficacy, and potential side effects. This compound has several advantages for use in lab experiments, but there are also limitations to its use. Future research directions include investigating its mechanism of action, exploring its potential as a therapeutic agent, and determining its safety for use in humans.
Synthesis Methods
1-(4-pentylphenyl)ethanone [6-(4-morpholinyl)-4-pyrimidinyl]hydrazone has been synthesized using various methods, including the reaction of 1-(4-pentylphenyl)ethanone with hydrazine hydrate and 6-(4-morpholinyl)-4-pyrimidinyl carbaldehyde. Another method involves the reaction of 1-(4-pentylphenyl)ethanone with hydrazine hydrate and 6-(4-morpholinyl)-4-pyrimidinyl ketone. The synthesis of this compound involves the use of mild reaction conditions and is a straightforward process.
Scientific Research Applications
1-(4-pentylphenyl)ethanone [6-(4-morpholinyl)-4-pyrimidinyl]hydrazone has shown potential for use in scientific research, particularly in the field of cancer research. It has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of anticancer drugs. This compound has also been shown to have anti-inflammatory and neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases.
Properties
IUPAC Name |
6-morpholin-4-yl-N-[(E)-1-(4-pentylphenyl)ethylideneamino]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29N5O/c1-3-4-5-6-18-7-9-19(10-8-18)17(2)24-25-20-15-21(23-16-22-20)26-11-13-27-14-12-26/h7-10,15-16H,3-6,11-14H2,1-2H3,(H,22,23,25)/b24-17+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNUNKUGQRNGCKH-JJIBRWJFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=CC=C(C=C1)C(=NNC2=CC(=NC=N2)N3CCOCC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCC1=CC=C(C=C1)/C(=N/NC2=CC(=NC=N2)N3CCOCC3)/C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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